Cas no 925005-57-8 (Methyl 3-amino-4-(2-chlorophenyl)-thiophene-2-carboxylate)

• Product Name: Methyl 3-amino-4-(2-chlorophenyl)-thiophene-2-carboxylate
• CAS No: 925005-57-8
• MF: C₁₂H₁₀ClNO₂S
• MW: 267.731300830841
• MDL: MFCD08446934
• CID: 3166253
• PubChem ID: 53335888
• Update Time: 2025-06-08

Methyl 3-amino-4-(2-chlorophenyl)-thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-(2-chlorophenyl)-thiophene-2-carboxylate
• BS-3267
• 925005-57-8
• AKOS005740548
• MFCD08446934
• CS-0316861
• STL131894
• SCHEMBL15940209
• methyl 3-amino-4-(2-chlorophenyl)thiophene-2-carboxylate
• methyl3-amino-4-(2-chlorophenyl)thiophene-2-carboxylate
• UBYCNUKVNNNQSE-UHFFFAOYSA-N

• MDL： MFCD08446934
• Inchi： 1S/C12H10ClNO2S/c1-16-12(15)11-10(14)8(6-17-11)7-4-2-3-5-9(7)13/h2-6H,14H2,1H3
• InChI Key： UBYCNUKVNNNQSE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CSC(C(=O)OC)=C1N

Computed Properties

• Exact Mass: 267.0120774Da
• Monoisotopic Mass: 267.0120774Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 3-amino-4-(2-chlorophenyl)-thiophene-2-carboxylate

Research Update on Methyl 3-amino-4-(2-chlorophenyl)-thiophene-2-carboxylate (CAS: 925005-57-8)

Methyl 3-amino-4-(2-chlorophenyl)-thiophene-2-carboxylate (CAS: 925005-57-8) is a thiophene-based derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its pharmacological properties and synthetic utility. The presence of both amino and carboxylate functional groups, along with the chlorophenyl moiety, makes it a versatile intermediate for the development of novel therapeutic agents.

Recent research has focused on the synthesis and optimization of Methyl 3-amino-4-(2-chlorophenyl)-thiophene-2-carboxylate, with particular emphasis on its role as a building block for more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of kinase inhibitors, where the thiophene core was shown to enhance binding affinity and selectivity. The compound's ability to serve as a scaffold for further functionalization has been leveraged in the design of targeted therapies for oncology and inflammatory diseases.

In addition to its synthetic applications, Methyl 3-amino-4-(2-chlorophenyl)-thiophene-2-carboxylate has been investigated for its intrinsic biological activity. Preliminary in vitro studies have indicated that the compound exhibits moderate inhibitory effects against certain enzymes involved in cell proliferation pathways. These findings suggest its potential as a lead compound for the development of new anticancer agents. However, further in vivo studies are required to validate these observations and assess its pharmacokinetic and toxicological profiles.

The compound's mechanism of action remains an area of active investigation. Computational modeling and molecular docking studies have provided insights into its interactions with biological targets, particularly protein kinases. These studies have highlighted the importance of the chlorophenyl group in mediating hydrophobic interactions within the enzyme's active site. Such insights are invaluable for the rational design of derivatives with improved potency and selectivity.

Despite the promising findings, challenges remain in the large-scale synthesis and purification of Methyl 3-amino-4-(2-chlorophenyl)-thiophene-2-carboxylate. Recent advancements in green chemistry have addressed some of these issues, with reports of more efficient and environmentally friendly synthetic routes. For instance, a 2024 study in Organic Process Research & Development described a catalytic method that reduces the use of hazardous reagents and improves yield.

Looking ahead, the continued exploration of Methyl 3-amino-4-(2-chlorophenyl)-thiophene-2-carboxylate and its derivatives holds great promise for the field of medicinal chemistry. Future research directions may include the development of novel analogs with enhanced bioactivity, as well as the investigation of its potential in combination therapies. Collaborative efforts between academic and industrial researchers will be crucial in translating these findings into clinically relevant applications.